3,3-dimethyl-1-{5H,6H,7H,8H-pyrido[4,3-d]pyrimidin-6-yl}butan-1-one

• IUPAC Name: 1-(7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl)-3,3-dimethylbutan-1-one
• InChI: InChI=1S/C13H19N3O/c1-13(2,3)6-12(17)16-5-4-11-10(8-16)7-14-9-15-11/h7,9H,4-6,8H2,1-3H3
• InChI Key: WCRCDEPFBBMSMD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)CC(=O)N1CCC2=NC=NC=C2C1
• Molecular Formula: C13H19N3O
• Molecular Weight: 233.31 g/mol

Description

Pyrido[4,3-d]pyrimidines are a type of privileged heterocyclic scaffolds capable of providing ligands for several receptors in the body. They are considered one of the most important classes of fused heterocyclic systems due to a wide range of biological activity.

Synthesis Analysis

Methods have been developed for the synthesis of new pyrido[2,3-d]pyrimidine derivatives. For instance, when heated under reflux with MeONa in BuOH, 5-acetyl-4-aminopyrimidines, acylated with carboxylic anhydrides or acid chlorides, are transformed into pyrido[2,3-d]pyrimidin-5-one derivatives.

Molecular Structure Analysis

The molecular structure of pyrido[4,3-d]pyrimidines is a fused bicyclic heterocyclic structure formed by the fusion of a pyridine and a pyrimidine ring.

Chemical Reactions Analysis

The Gould–Jacobs reaction is most commonly used in the synthesis of pyrido[2,3-d]pyrimidin-5-ones. This reaction involves the condensation of 6-aminopyrimidines with ethoxymethylenemalonic ester followed by the cyclization at position 5 of the pyrimidine ring at high temperature.

Physical And Chemical Properties Analysis

The physical and chemical properties of pyrido[4,3-d]pyrimidines can vary depending on the specific compound. For example, 5H,6H,7H,8H-pyrido[4,3-d]pyrimidine has a density of 1.1±0.1 g/cm3, a boiling point of 277.1±30.0 °C at 760 mmHg, and a molar refractivity of 38.0±0.3 cm3.

Mechanism of Action

While the specific mechanism of action for “3,3-dimethyl-1-{5H,6H,7H,8H-pyrido[4,3-d]pyrimidin-6-yl}butan-1-one” is not available, compounds of the pyrido[2,3-d]pyrimidines class exhibit a wide range of biological activities, including antiproliferative, antimicrobial, anti-inflammatory and analgesic, hypotensive, and antihistaminic activities.

Future Directions

The construction of molecules containing heterocycles, such as pyrido[2,3-d]pyrimidines, and the further evaluation of their chemical properties and biological activity are a rapidly growing area of organic synthesis. Future research may focus on developing new synthesis methods and exploring the potential applications of these compounds in various fields.